![molecular formula C13H18ClN3O B1379793 {[3-(4-tert-Butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amine hydrochloride CAS No. 1609406-88-3](/img/structure/B1379793.png)
{[3-(4-tert-Butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amine hydrochloride
Overview
Description
The compound is a derivative of the 1,2,4-oxadiazole class of compounds, which are heterocyclic compounds containing an oxadiazole ring, a five-membered aromatic ring with one oxygen atom and two nitrogen atoms . The compound also contains a tert-butylphenyl group, which is a phenyl group substituted with a tert-butyl group .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the 1,2,4-oxadiazole ring, possibly through cyclization reactions involving suitable precursors . The attachment of the tert-butylphenyl group could be achieved through various methods, such as nucleophilic substitution or coupling reactions .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the 1,2,4-oxadiazole ring and the tert-butylphenyl group. The exact structure would depend on the positions of these groups within the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact structure .Scientific Research Applications
Anticancer Activity
A significant area of application involves the anticancer evaluation of derivatives. Compounds synthesized from 1,2,4-oxadiazol derivatives have been tested against human cancer cell lines, including breast (MCF-7, MDA MB-231), lung (A549), and prostate (Du-145) cancers. These compounds demonstrated good to moderate activity, indicating their potential as therapeutic agents in cancer treatment (Yakantham, Sreenivasulu, & Raju, 2019).
Antimicrobial Activities
Research has also focused on the antimicrobial properties of 1,2,4-oxadiazole derivatives. Novel triazole derivatives synthesized from these compounds exhibited good or moderate activities against test microorganisms, suggesting their use as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Photophysics and Material Science
In material science, 1,3,4-oxadiazole derivatives have been studied for their photophysical properties, including fluorescence. The synthesis and linear, nonlinear fluorescence of these derivatives have implications for their use in optical devices and sensors. The strong frequency-upconverted fluorescence emission observed suggests potential applications in the development of fluorescent materials and optical sensors (Wei, 2007).
FRET Applications
The design and synthesis of novel molecules based on 1,3,4-oxadiazole have been explored for fluorescence resonance energy transfer (FRET) applications. These studies include the examination of FRET efficiency, revealing strong dipole-dipole interaction tendencies that facilitate energy transfer from donor to acceptor. Such findings highlight the potential use of these compounds in the design of FRET-based probes for biological and chemical sensing (Pujar, Deshapande, Sannaikar, Wari, Khazi, & Inamdar, 2017).
Nematocidal Activity
Exploratory studies into the nematocidal activity of 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups have identified compounds with significant activity against Bursaphelenchus xylophilus, a parasitic nematode. These compounds offer a promising direction for the development of new nematicides (Liu, Wang, Zhou, & Gan, 2022).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O.ClH/c1-13(2,3)10-6-4-9(5-7-10)12-15-11(8-14)17-16-12;/h4-7H,8,14H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDCPHCMJBMOZOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NOC(=N2)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1609406-88-3 | |
Record name | 1,2,4-Oxadiazole-5-methanamine, 3-[4-(1,1-dimethylethyl)phenyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1609406-88-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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